Cas no 1423056-03-4 (tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate)

tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate structure
1423056-03-4 structure
Product Name:tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate
CAS No:1423056-03-4
MF:C10H16F3NO3
MW:255.234153747559
CID:5964718
PubChem ID:71258444
Update Time:2024-01-14

tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylic acid, 3-(2,2,2-trifluoroethoxy)-, 1,1-dimethylethyl ester
    • tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate
    • EN300-139763
    • F2167-4139
    • SCHEMBL14697513
    • AKOS026681461
    • 1423056-03-4
    • Inchi: 1S/C10H16F3NO3/c1-9(2,3)17-8(15)14-4-7(5-14)16-6-10(11,12)13/h7H,4-6H2,1-3H3
    • InChI Key: KRVPCKHXIVGJII-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(OCC(F)(F)F)C1

Computed Properties

  • Exact Mass: 255.10822786g/mol
  • Monoisotopic Mass: 255.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 259.7±40.0 °C(Predicted)
  • pka: -3.22±0.40(Predicted)

tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl 3-(2,2,2-trifluoroethoxy)azetidine-1-carboxylate
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$1008.0 2023-05-17
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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